Cas no 651328-41-5 (Phenol, 4-[[methyl(4-methylphenyl)amino]methyl]-)

• Product Name: Phenol, 4-[[methyl(4-methylphenyl)amino]methyl]-
• CAS No: 651328-41-5
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 405605
• PubChem ID: 71376846
• Update Time: 2025-04-19

Phenol, 4-[[methyl(4-methylphenyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[[methyl(4-methylphenyl)amino]methyl]-
• 4-[(N,4-dimethylanilino)methyl]phenol
• AKOS021293212
• 4-{[Methyl(4-methylphenyl)amino]methyl}phenol
• 651328-41-5
• DTXSID30799516

• Inchi： 1S/C15H17NO/c1-12-3-7-14(8-4-12)16(2)11-13-5-9-15(17)10-6-13/h3-10,17H,11H2,1-2H3
• InChI Key： VOLPMCOQKLSNMA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CN(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 227.13111
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47